N-((5-phenylisoxazol-3-yl)methyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C24H18N2O3/c27-24(25-15-17-14-22(29-26-17)16-8-2-1-3-9-16)23-18-10-4-6-12-20(18)28-21-13-7-5-11-19(21)23/h1-14,23H,15H2,(H,25,27)
• InChI Key: CSUQXQZAPAAKHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C24H18N2O3
• Molecular Weight: 382.4 g/mol

Description

“N-Methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine” is a chemical compound with the CAS Number: 852431-02-8. It has a molecular weight of 188.23.

Molecular Structure Analysis

The linear formula for “N-Methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine” is C11 H12 N2 O. The InChI Code is 1S/C11H12N2O/c1-12-8-10-7-11(14-13-10)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-Methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine” include a molecular weight of 188.23. More detailed properties such as melting point, boiling point, density, etc., are not available.

Scientific Research Applications

Synthesis and Biological Activity

• In the realm of bioorganic and medicinal chemistry, derivatives similar to N-((5-phenylisoxazol-3-yl)methyl)-9H-xanthene-9-carboxamide have been synthesized for their potential biological activities. For instance, compounds have been investigated for their inhibitory activity against enzymes like xanthine oxidase and tyrosinase, which are targets for treating diseases such as gout and disorders of melanin overproduction, respectively (Bandgar et al., 2012).

Material Science Applications

• In materials science, derivatives containing the xanthene unit have shown promising properties. A study on new organosoluble and optically transparent polyamides containing xanthene units has highlighted their potential in creating materials with high thermal stability and mechanical strength. These polyamides are readily soluble in polar aprotic solvents, making them suitable for various high-performance applications (Guo et al., 2015).

Organic Synthesis

• In organic chemistry, the structural motifs related to N-((5-phenylisoxazol-3-yl)methyl)-9H-xanthene-9-carboxamide have been utilized in the synthesis of complex molecules. For example, compounds with the isoxazole and xanthene units have been used as ligands for bimetallic catalysis, facilitating efficient Suzuki reactions in aqueous media. This application demonstrates the compound's utility in facilitating organic transformations, contributing to the development of green chemistry practices (Bumagin et al., 2019).

Antimicrobial Activity

• Additionally, derivatives of this compound have been explored for their antimicrobial properties. The synthesis of novel compounds and their evaluation against various pathogens suggest the potential of these molecules in contributing to the development of new antimicrobial agents. Such studies are crucial in the ongoing fight against drug-resistant bacteria and fungi (Sowmya et al., 2018).

Mechanism of Action

Target of Action

The compound “N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-9H-xanthene-9-carboxamide” is a derivative of oxazole . Oxazole derivatives have been found to exhibit a wide spectrum of biological activities . .

Mode of Action

The mode of action of oxazole derivatives can vary greatly depending on their structure and the specific biological targets they interact with . The presence of hetero atoms or groupings in these compounds often imparts preferential specificities in their biological responses . .

Biochemical Pathways

Oxazole derivatives have been found to affect various biochemical pathways due to their wide range of biological activities . .